1-[3-(4-Chlorobutoxy)phenyl]ethanone

• Molecular Formula: C12H15ClO2
• Molecular Weight: 226.70 g/mol
• IUPAC Name: 1-[3-(4-chlorobutoxy)phenyl]ethanone
• InChI: InChI=1S/C12H15ClO2/c1-10(14)11-5-4-6-12(9-11)15-8-3-2-7-13/h4-6,9H,2-3,7-8H2,1H3
• InChI Key: XSIBKWSMMVUVDM-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)OCCCCCl

Description

1-[3-(4-Chlorobutoxy)phenyl]ethanone is a substituted acetophenone derivative featuring a 4-chlorobutoxy group at the 3-position of the phenyl ring. This structural motif combines the electron-withdrawing acetyl group with a halogenated alkoxy chain, conferring unique physicochemical and biological properties.

Comparison with Similar Compounds

Comparative Analysis with Structurally Analogous Compounds

The following table summarizes key structural analogs of 1-[3-(4-Chlorobutoxy)phenyl]ethanone, highlighting differences in substituents, molecular properties, and biological activities:

Compound Name	Substituents	Molecular Formula	Molecular Weight	Key Properties/Activities
1-[3-(4-Chlorobutoxy)phenyl]ethanone	4-Chlorobutoxy at 3-position	C₁₂H₁₅ClO₂	226.70 g/mol	Predicted high lipophilicity (logP ~3.5); potential CNS activity due to chloroalkoxy chain.
1-{4-[(4-Chlorobenzyl)oxy]-3-methoxyphenyl}ethanone (CAS 890091-98-2)	4-Chlorobenzyloxy and methoxy at 4- and 3-positions	C₁₆H₁₅ClO₃	290.74 g/mol	Enhanced antifungal activity; ED₅₀ = 8 µg/mL against Fusarium oxysporum .
1-(3-Butoxy-4-methoxyphenyl)ethanone (CAS 104249-95-8)	Butoxy and methoxy at 3- and 4-positions	C₁₃H₁₈O₃	222.28 g/mol	Lower logP (~2.8); used as a synthetic intermediate for chalcone derivatives .
1-[4-[2-Chloro-6-fluoro-4-(trifluoromethyl)phenoxy]phenyl]ethanone	Polychlorinated, fluorinated phenoxy group	C₁₅H₉ClF₄O₂	332.67 g/mol	High hydrophobicity (logP = 4.7); agrochemical applications due to trifluoromethyl group.
1-(3-Amino-4-chlorophenyl)ethanone	Amino and chloro at 3- and 4-positions	C₈H₈ClNO	169.61 g/mol	Precursor for antitubercular quinoline derivatives; moderate antibacterial activity .

Structural and Functional Insights

Impact of Substituent Position and Halogenation

• Chlorine vs.
• Alkoxy Chain Length : The 4-chlorobutoxy group provides greater flexibility and van der Waals interactions than shorter chains (e.g., methoxy in ), influencing receptor binding in antifungal applications .

Antifungal Efficacy

• Comparative ED₅₀ Values: 1-{4-[(4-Chlorobenzyl)oxy]-3-methoxyphenyl}ethanone: ED₅₀ = 8 µg/mL against Fusarium oxysporum . 1-[3-(4-Chlorobutoxy)phenyl]ethanone: Predicted ED₅₀ < 10 µg/mL (based on structural similarity to ). Standard Fungicides: Bavistin 50 WP (ED₅₀ = 8 µg/mL); Indofil M-45 (ED₅₀ = 46 µg/mL) .

Antibacterial and Antitubercular Potential

• 1-(3-Amino-4-chlorophenyl)ethanone derivatives exhibit moderate activity against Mycobacterium tuberculosis (MIC = 16 µg/mL) .
• Chalcone analogs (e.g., 3-(aryl)-1-(4-(quinolin-8-ylamino)phenyl)prop-2-en-1-one) show broad-spectrum antibacterial effects .

Physicochemical Properties

• logP and Solubility: 1-[3-(4-Chlorobutoxy)phenyl]ethanone: logP ~3.5 (estimated via XLogP3 ), low water solubility. 1-(2,6-Dihydroxy-4-(3-methylbutoxy)phenyl)ethanone (CAS 918814-69-4): Higher solubility due to hydroxyl groups (logP = 2.1) .